4-Amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-amino-1-cyclopentyl-N-(2-methylpropyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C13H22N4O/c1-9(2)7-15-13(18)12-11(14)8-17(16-12)10-5-3-4-6-10/h8-10H,3-7,14H2,1-2H3,(H,15,18)
• InChI Key: FCKMVAAWGVBABZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=NN(C=C1N)C2CCCC2
• Molecular Formula: C13H22N4O
• Molecular Weight: 250.34 g/mol
• CAS No.: 2101198-85-8

Description

“4-Amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-3-carboxamide” is a chemical compound with the molecular formula C13H22N4O and a molecular weight of 250.34. It is also known by its IUPAC name, 4-amino-1-cyclopentyl-1H-pyrazole-3-carboxamide.

Synthesis Analysis

The synthesis of pyrazole derivatives, such as “this compound”, often involves multicomponent approaches, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyrazole ring, which is a five-membered heterocyclic aromatic ring molecule comprising two nitrogen atoms at positions 1 and 2 and three carbon atoms.

Chemical Reactions Analysis

Pyrazoles, including “this compound”, are often used as scaffolds in the synthesis of bioactive chemicals and reactions in various media. They have a wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 250.34 and a molecular formula of C13H22N4O.

Future Directions

The future directions for “4-Amino-1-cyclopentyl-N-isobutyl-1H-pyrazole-3-carboxamide” and similar compounds likely involve further exploration of their potential applications in medicinal chemistry and drug discovery, given their wide range of applications and the increasing popularity of pyrazoles in several fields of science.